Cas no 93368-88-8 ((3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol)

• Product Name: (3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol
• CAS No: 93368-88-8
• MF: C₂₇H₄₈O₇
• MW: 484.665829658508
• CID: 1982161
• PubChem ID: 185258
• Update Time: 2025-04-21

(3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol Chemical and Physical Properties

Names and Identifiers

• (3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol
• 5.alpha.-Cholestane-3.beta.,4.beta.,6.alpha.,8,15.alpha.,16.beta.,26-heptol
• 5alpha-Cholestane-3beta,4beta,6alpha,8,15alpha,16beta,26-heptol
• Cholestane-3,4,6,8,15,16,26-heptol
• DTXSID70918481
• WXGHOWLKEUMJEN-JEYQDRJASA-N
• Cholestane-3,4,6,8,15,16,26-heptol, (3beta,4beta,5alpha,6alpha,15alpha,16beta)-
• 93368-88-8
• Cholestane-3,4,6,8,15,16,26-heptol #

• Inchi： 1S/C27H48O7/c1-14(13-28)6-5-7-15(2)19-22(32)23(33)24-26(19,4)11-9-18-25(3)10-8-16(29)21(31)20(25)17(30)12-27(18,24)34/h14-24,28-34H,5-13H2,1-4H3
• InChI Key： WXGHOWLKEUMJEN-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1C2(CCC3C(C2C(O)C1O)(O)CC(O)C1C3(CCC(C1O)O)C)C)C)CO

Computed Properties

• Exact Mass: 484.34
• Monoisotopic Mass: 484.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 635°C at 760 mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives